molecular formula C7H7N5 B8585917 6-[1,2,3]Triazol-1-yl-pyridin-2-ylamine

6-[1,2,3]Triazol-1-yl-pyridin-2-ylamine

Cat. No.: B8585917
M. Wt: 161.16 g/mol
InChI Key: XAIWEGTUQDXZGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-[1,2,3]Triazol-1-yl-pyridin-2-ylamine is a heterocyclic compound featuring a pyridine ring substituted with an amine group at position 2 and a 1,2,3-triazole moiety at position 5. The 1,2,3-triazole ring is a five-membered aromatic system with three nitrogen atoms, known for its metabolic stability, hydrogen-bonding capacity, and versatility in medicinal chemistry . This compound’s structure enables interactions with biological targets such as enzymes or receptors, making it a candidate for drug development.

Properties

Molecular Formula

C7H7N5

Molecular Weight

161.16 g/mol

IUPAC Name

6-(triazol-1-yl)pyridin-2-amine

InChI

InChI=1S/C7H7N5/c8-6-2-1-3-7(10-6)12-5-4-9-11-12/h1-5H,(H2,8,10)

InChI Key

XAIWEGTUQDXZGB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC(=C1)N2C=CN=N2)N

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues

The 1,2,3-triazole moiety is widely incorporated into diverse scaffolds. Key analogues include:

Compound Class Example Structures (Figure Ref.) Key Structural Features Biological Activity
Chromene/Coumarin Derivatives 1–6 (Fig. 1, 2) Triazole fused with chromene/coumarin cores Anticancer, antimicrobial
Quinoline/Quinolone Derivatives 26–34 (Fig. 6) Triazole linked to quinoline/quinolone Antiproliferative (e.g., A549 cells)
Podophyllotoxin Derivatives 19–25 (Fig. 5) Triazole conjugated to podophyllotoxin Cytotoxic, topoisomerase II inhibition
Nucleoside Derivatives 54–57 (Fig. 9) Triazole-modified nucleosides Antiviral, anticancer
Steroid Derivatives 58–62 (Fig. 10) Triazole integrated into steroid skeletons Anti-inflammatory, antiproliferative
Anticancer Activity
  • Podophyllotoxin-triazole hybrids (e.g., 19–25): Exhibit IC50 values in the nanomolar range against lung (A549) and breast (MCF-7) cancer cells, attributed to dual topoisomerase inhibition and microtubule disruption .
  • Steroid-triazole derivatives (e.g., 62a) : Show IC50 = 3.53 µM against A549 cells, comparable to celastrol (IC50 = 3.02 µM) .
  • Quinoline-triazoles (e.g., 26–34): Demonstrate broad-spectrum antiproliferative activity (IC50: 0.97–54.94 µM) via EGFR phosphorylation inhibition .

Key Difference : The pyridine-2-amine core in 6-[1,2,3]Triazol-1-yl-pyridin-2-ylamine may enhance kinase or receptor targeting due to its planar aromatic system, contrasting with the steroidal or alkaloid-like frameworks of other analogues.

Structure-Activity Relationships (SAR)

  • Triazole Necessity : In some steroid derivatives (e.g., 62a), removing the triazole moiety minimally affects activity, suggesting it may act as a linker rather than a pharmacophore .
  • Substituent Effects: Electron-withdrawing groups (e.g., -CF3) on triazole-containing quinolines improve antiproliferative potency by enhancing target binding .
  • Hybrid Design : Conjugating triazoles with bioactive scaffolds (e.g., podophyllotoxin) synergizes mechanisms of action, reducing drug resistance .

Implication for 6-[1,2,3]Triazol-1-yl-pyridin-2-ylamine : The amine group at position 2 may participate in hydrogen bonding with biological targets, while the triazole at position 6 could modulate solubility or stability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.